Terbium oxide (Tb2O3)
Cat. No. B085956
CAS RN:
12036-41-8
M. Wt: 365.849 g/mol
InChI Key: SCRZPWWVSXWCMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
The synthesis of terbium oxide involves several methods, each with its unique advantages and conditions. Traditional methods include solid-state reactions, sol-gel processes, and hydrothermal synthesis. Recent advancements have focused on green synthesis methods, which aim to minimize environmental impact by using biocompatible and sustainable processes. For instance, the green synthesis and characterization of nanoparticles using plant extracts have been explored for materials like zinc oxide and copper oxide nanoparticles, indicating a potential route for terbium oxide synthesis as well (Chavan, 2022).
Scientific Research Applications
Application in Magneto-Optical Ceramics
- Specific Scientific Field: Magnetochemistry .
- Summary of the Application: Terbium (III) Oxide (Tb2O3) is used in the production of magneto-optical ceramics . These ceramics are promising candidates for the development of Faraday isolators used in visible and near-infrared bands .
- Methods of Application or Experimental Procedures: The Tb2O3 powder with an average particle size of 135 nm was prepared as a result of preliminary air calcination and subsequent reduction in a flowing NH3 atmosphere of the precursor from the liquid precipitation method . The Tb2O3 magneto-optical transparent ceramics were successfully fabricated by vacuum pre-sintering and hot isostatic pressing post-treatment from the as-synthesized Tb2O3 powder .
- Results or Outcomes: The in-line transmittance values of Tb2O3 ceramics reach 70.3% at 633 nm, 78.1% at 1064 nm, and 79.4% at 1400 nm, respectively . Thanks to the high intrinsic concentration of Tb3+, Tb2O3 ceramics present high Verdet constants of −427.3 and −123.7 rad·T−1·m−1 at 633 and 1064 nm, which are about 3.1 and 3.4 times higher than those of commercial Tb3Ga5O12 crystals, respectively .
Application in Laser Ablation Synthesis
- Specific Scientific Field: Inorganics .
- Summary of the Application: Terbium (III) Oxide (Tb2O3) is used in the laser ablation synthesis of nanoparticles for magneto-optical ceramics .
- Methods of Application or Experimental Procedures: The as-produced powder comprised 13 nm particles with a spherical shape and monoclinic crystal structure, whose full transformation into cubic phase was achieved after heating at 950 °C and 700 °C under vacuum and Ar gas, respectively . After subjecting the nanopowder compact to pre-sintering at 1350 °C, the microstructural features were investigated along with their correlation to the optical transmittance of Tb2O3 ceramic hot isostatically pressed (HIPed) for 2 h at 1450 °C under 200 MPa .
- Results or Outcomes: The as-HIPed sample had a brownish color, with an optical transmittance of 65.3% at a wavelength of 1060 nm and an average grain size of 14 μm . The Verdet constant measured at wavelengths of 633 nm and 1064 nm was 471 rad T−1 m−1 and 142 rad T−1 m−1 to confirm a very high content of magneto-active Tb3+ ions .
Application in Electronics and Data Storage
- Specific Scientific Field: Electronics and Data Storage .
- Summary of the Application: Terbium oxide (Tb2O3) plays a pivotal role in the electronics industry, especially in the development of high-performance magnets for data storage . Its magnetic properties enable the production of smaller and more efficient hard drives and magnetic storage devices, fostering advancements in information technology .
- Results or Outcomes: The use of Tb2O3 has enabled the production of smaller and more efficient hard drives and magnetic storage devices .
Application in Green Energy Technologies
- Specific Scientific Field: Green Energy Technologies .
- Summary of the Application: The green energy sector benefits significantly from terbium oxide’s luminescent capabilities . It is widely used in the manufacturing of energy-efficient lighting, including LED and fluorescent bulbs . Furthermore, its incorporation into solar cells contributes to the optimization of energy conversion in renewable energy systems .
- Results or Outcomes: The use of Tb2O3 has enhanced the overall efficiency of energy-efficient lighting technologies and contributed to the optimization of energy conversion in renewable energy systems .
Application in Medical Imaging and Diagnosis
- Specific Scientific Field: Medical Imaging and Diagnosis .
- Summary of the Application: Terbium oxide powder finds crucial applications in the medical field, contributing to advancements in imaging technologies . It is used in the development of contrast agents for magnetic resonance imaging (MRI), enabling clearer and more detailed images for diagnostic purposes .
- Results or Outcomes: The use of Tb2O3 enables clearer and more detailed images for diagnostic purposes, underscoring its importance in the healthcare industry for improved diagnostics .
Application in Catalysis and Chemical Processes
- Specific Scientific Field: Catalysis and Chemical Processes .
- Summary of the Application: Leveraging its catalytic properties, terbium oxide powder is valuable in various chemical processes . Its use as a catalyst enhances reaction rates and efficiency in industrial applications such as petroleum refining and chemical synthesis .
- Results or Outcomes: The use of Tb2O3 as a catalyst enhances reaction rates and efficiency in industrial applications such as petroleum refining and chemical synthesis .
Safety And Hazards
properties
IUPAC Name |
oxygen(2-);terbium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Tb/q3*-2;2*+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCRZPWWVSXWCMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Tb+3].[Tb+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O3Tb2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401014252 |
Source
|
| Record name | Terbium oxide (Tb2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401014252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.849 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Terbium oxide (Tb2O3) | |
CAS RN |
12036-41-8, 12037-01-3 |
Source
|
| Record name | Terbium oxide (Tb2O3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036418 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium oxide (Tb4O7) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037013 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium oxide (Tb2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Terbium oxide (Tb2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401014252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
For This Compound
67
Citations
Novel terbium nanoparticles (TbX: terbium oxide (Tb 2 O 3 ), terbium fluoride (TbF 3 ), and terbium oxyfluoride (TbOF)) have been prepared and their magneto-optical properties reported…
Number of citations: 7
www.journal.csj.jp
High-k Tb 2 O 3 films deposited on strained-Si:C and treated with different post-rapid thermal annealing temperatures were formed as alternative gate dielectrics in metal oxide …
Number of citations: 6
www.sciencedirect.com
Terbium oxide (Tb 2 O 3) particles (NPs) were synthesized by precipitation method using ammonium carbonate as precipitation agent. Effects of precursor molarity (0.1, 0.15 and 0.2 M) …
Number of citations: 3
www.researchsquare.com
Terbium oxide (Tb 2 O 3 ) phosphors were prepared the using sol‐precipitation method with the use of different precursor concentrations. The X‐ray diffraction (XRD) patterns showed C…
Number of citations: 1
onlinelibrary.wiley.com
One dimensional terbium oxide (Tb 2 O 3 ) nanotubes have been synthesized by using surfactant free precipitation method and investigated its non-enzymatic electrochemical detection …
Number of citations: 5
link.springer.com
An important use of silicate glasses doped with terbium oxide (Tb2O3) is their use as fiber optic sensors for high-resolution imaging applications requiring the detection of x-rays (eg …
Number of citations: 5
books.google.com
Status of the electrostatic levitation furnace in the ISS-surface tension and viscosity measurements
This article is a follow-up report of the status of the electrostatic levitation furnace research activities onboard the International Space Station (ISS). Capability of drop oscillation to …
Number of citations: 18
www.jstage.jst.go.jp
An important characteristic of any Scintillator is its temporal response to an impulse of radiation. Ideally, the response time for the induced luminescence is much shorter than the time …
Number of citations: 0
books.google.com
Several phosphors synthesized by solid state reaction method of host material CaO with five different rare earth ions as dopants. Solid state method is a very useful method to …
Number of citations: 1
search.proquest.com
Glass system xTb2O3-40WO3-(60-x) B2O3, with x= 20; 22.5; 25 and 27.5 mol% were prepared by melting-quenching method. The samples were cut, polished, and characterized by …
Number of citations: 0
papers.ssrn.com
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
Manganese telluride
12032-88-1
![1,5,9-Trimethyl-13-oxabicyclo[10.1.0]trideca-4,8-diene](/img/structure/B85876.png)
N,N-Dibenzylpyridine-4-methylamine
14147-07-0
